Cas no 302912-39-6 (1,3-difluoro-5-isothiocyanatobenzene)

302912-39-6 structure
Product name:1,3-difluoro-5-isothiocyanatobenzene
1,3-difluoro-5-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-difluoro-5-isothiocyanato-
- 1,3-Difluoro-5-isothiocyanatobenzene
- 3,5-Difluorophenyl isothiocyanate
- 1,3-Difluoro-5-isothiocyanato-benzene
- DTXSID60374279
- SCHEMBL2824472
- Benzene, 1,3-difluoro-5-isothiocyanato-
- DXELGKWEMRVTGD-UHFFFAOYSA-N
- MFCD02093786
- 3,5-difluorophenylisothiocyanate
- AKOS000212193
- SY079729
- AS-46129
- CL8870
- 302912-39-6
- 3,5-DIFLUOROPHENYLIOSTHIOCYANATE
- A820300
- 3 5-DIFLUOROPHENYL ISOTHIOCYANATE 97
- 1,3-difluoro-5-isothiocyanatobenzene
-
- MDL: MFCD02093786
- Inchi: InChI=1S/C7H3F2NS/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
- InChI Key: DXELGKWEMRVTGD-UHFFFAOYSA-N
- SMILES: C1=C(C=C(C=C1F)N=C=S)F
Computed Properties
- Exact Mass: 170.99500
- Monoisotopic Mass: 170.99542660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.5
- Tautomer Count: nothing
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.26
- Boiling Point: 226 ºC
- Flash Point: 91 ºC
- Refractive Index: n20/D 1.593(lit.)
- PSA: 44.45000
- LogP: 2.69910
- Solubility: Not determined
1,3-difluoro-5-isothiocyanatobenzene Security Information
- Hazardous Material transportation number:UN 1760 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34-42
- Safety Instruction: S26; S27; S36/37/39; S45
-
Hazardous Material Identification:
- Risk Phrases:R34
1,3-difluoro-5-isothiocyanatobenzene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-difluoro-5-isothiocyanatobenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2053-5G |
1,3-difluoro-5-isothiocyanatobenzene |
302912-39-6 | 95% | 5g |
¥ 1,108.00 | 2023-04-13 | |
Fluorochem | 009609-25g |
3,5-Difluorophenylisothiocyanate |
302912-39-6 | 97% | 25g |
£208.00 | 2022-03-01 | |
Apollo Scientific | PC903946-5g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 95% | 5g |
£385.00 | 2025-02-22 | |
eNovation Chemicals LLC | Y1258553-5g |
Benzene, 1,3-difluoro-5-isothiocyanato- |
302912-39-6 | 97% | 5g |
$125 | 2024-06-07 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2053-1g |
1,3-difluoro-5-isothiocyanatobenzene |
302912-39-6 | 95% | 1g |
¥369.0 | 2024-04-20 | |
A2B Chem LLC | AB39124-25g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 97% | 25g |
$270.00 | 2024-04-20 | |
A2B Chem LLC | AB39124-1g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 97% | 1g |
$30.00 | 2024-04-20 | |
A2B Chem LLC | AB39124-5g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 97% | 5g |
$90.00 | 2024-04-20 | |
eNovation Chemicals LLC | Y1258553-1g |
Benzene, 1,3-difluoro-5-isothiocyanato- |
302912-39-6 | 97% | 1g |
$120 | 2025-02-19 | |
eNovation Chemicals LLC | Y1258553-5g |
Benzene, 1,3-difluoro-5-isothiocyanato- |
302912-39-6 | 97% | 5g |
$240 | 2025-02-19 |
1,3-difluoro-5-isothiocyanatobenzene Related Literature
-
Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:302912-39-6)1,3-difluoro-5-isothiocyanatobenzene

Purity:99%
Quantity:25g
Price ($):221.0